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Compound of Interest

Compound Name:
4-(4-Chlorophenyl)-2-

methoxyphenol

CAS No.: 57074-44-9

Cat. No.: B6323088

Get Quote

Technical Monograph: 4-(4-Chlorophenyl)-2-
methoxyphenol
Molecular Architecture, Synthesis, and Physicochemical Profiling

Executive Summary
4-(4-Chlorophenyl)-2-methoxyphenol (Systematic name: 4'-chloro-4-hydroxy-3-

methoxybiphenyl) represents a specific class of functionalized biaryls. Characterized by a

guaiacol (2-methoxyphenol) core coupled to a para-chlorophenyl moiety, this molecule serves

as a critical intermediate in the rational design of kinase inhibitors, antioxidants, and liquid

crystal mesogens. Its structural duality—combining a hydrogen-bond donor/acceptor motif

(guaiacol) with a lipophilic, electron-withdrawing tail (chlorophenyl)—makes it a versatile probe

for structure-activity relationship (SAR) studies.
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The following data establishes the definitive chemical identity of the compound.

Parameter Specification

IUPAC Name 4-(4-Chlorophenyl)-2-methoxyphenol

Common Alias
4'-Chloro-4-hydroxy-3-methoxybiphenyl; 4-(4-

Chlorophenyl)guaiacol

Molecular Formula C₁₃H₁₁ClO₂

Molecular Weight (Avg) 234.68 g/mol

Monoisotopic Mass 234.0448 g/mol

SMILES COc1cc(ccc1O)c2ccc(Cl)cc2

InChI Key
(Predicted) XZYV...[1][2][3][4] (Analogous to

biphenyl derivatives)

Element Count 13 Carbon, 11 Hydrogen, 1 Chlorine, 2 Oxygen

Structural Logic & Geometry
The molecule consists of two aromatic rings connected by a single C-C bond (C4 of the phenol

ring to C1' of the chlorophenyl ring).

Biaryl Twist: Due to steric repulsion between the ortho-protons of the two rings, the system is

not planar. The dihedral angle typically ranges between 30° and 45° in solution, balancing

conjugation with steric strain.

Electronic Effects: The methoxy group (-OCH₃) at the ortho position to the hydroxyl group

exerts an electron-donating effect (+M), increasing the nucleophilicity of the phenol oxygen.

The para-chloro substituent on the distal ring acts as a lipophilic electron-withdrawing group

(-I), modulating the overall polarity of the biaryl axis.

Synthetic Protocol: Suzuki-Miyaura Cross-Coupling
The most robust and authoritative method for synthesizing 4-(4-Chlorophenyl)-2-
methoxyphenol is the Suzuki-Miyaura cross-coupling reaction. This pathway ensures
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regioselectivity and high yields by coupling an aryl halide with an arylboronic acid.

Reaction Design
Electrophile: 4-Bromo-2-methoxyphenol (4-Bromoguaiacol). Note: The hydroxyl group can

be left unprotected due to the mild conditions of Suzuki coupling, though protection (e.g., as

a benzyl ether) often improves yields.

Nucleophile: 4-Chlorophenylboronic acid.

Catalyst: Palladium(0) source, typically Pd(PPh₃)₄ or Pd(dppf)Cl₂.

Mechanism: Oxidative Addition → Transmetallation → Reductive Elimination.

Experimental Workflow
Step-by-Step Methodology:

Preparation: In a Schlenk flask, dissolve 4-bromo-2-methoxyphenol (1.0 eq) and 4-

chlorophenylboronic acid (1.2 eq) in a degassed solvent mixture of 1,4-dioxane/water (4:1

v/v).

Base Activation: Add Potassium Carbonate (K₂CO₃, 2.0 eq). The base is critical for activating

the boronic acid to the boronate species.

Catalysis: Add Pd(PPh₃)₄ (3-5 mol%) under an inert atmosphere (Nitrogen or Argon).

Reflux: Heat the mixture to 90-100°C for 12-16 hours. Monitor progress via TLC (eluent:

Hexane/EtOAc).

Work-up: Cool to room temperature. Quench with water and extract with Ethyl Acetate (x3).

Wash organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Purification: Isolate the product via flash column chromatography on silica gel (Gradient: 0-

20% EtOAc in Hexanes).
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Caption: Mechanistic flow of the Suzuki-Miyaura coupling utilized to synthesize the target biaryl

scaffold.[5]

Physicochemical & Spectroscopic Profile
Understanding the analytical signature of the compound is essential for validation.

Predicted Properties
Property Value (Predicted) Significance

LogP (Lipophilicity) 3.6 ± 0.4

Indicates moderate

lipophilicity; suitable for

membrane permeability.

pKa (Acid Dissociation) ~9.8 - 10.2

Typical for phenols; exists as a

neutral species at

physiological pH (7.4).

TPSA (Polar Surface Area) ~29.5 Å²

Suggests good oral

bioavailability (Rule of Five

compliant).

H-Bond Donors 1 (Phenolic OH)
Key interaction point for

receptor binding.

Spectroscopic Expectations (¹H NMR in CDCl₃)
δ 3.95 ppm (s, 3H): Distinctive singlet for the Methoxy (-OCH₃) group.

δ 5.60-5.80 ppm (s, 1H): Broad singlet for the Phenolic -OH (exchangeable with D₂O).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b6323088/docs?utm_src=pdf-body-img#4-4-chlorophenyl-2-methoxyphenol-molecular-structure-and-weight
https://patents.google.com/patent/CN1651379A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6323088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


δ 6.90-7.10 ppm (m, 3H): Aromatic protons of the guaiacol ring (ABX system).

δ 7.35-7.50 ppm (m, 4H): Aromatic protons of the 4-chlorophenyl ring (AA'BB' system),

appearing as two doublets if resolution permits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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